Cas no 59722-32-6 (1,3-Benzenediol, monomethanesulfonate)

• Product Name: 1,3-Benzenediol, monomethanesulfonate
• CAS No: 59722-32-6
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 1622397
• PubChem ID: 1725709
• Update Time: 2025-04-21

1,3-Benzenediol, monomethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, monomethanesulfonate
• 3-(methanesulfonyloxy)phenol
• 3-hydroxyphenyl methanesulfonate
• DB-347677
• SCHEMBL5664523
• (3-hydroxyphenyl) methanesulfonate
• AN-652/41610207
• 59722-32-6

• Inchi： 1S/C7H8O4S/c1-12(9,10)11-7-4-2-3-6(8)5-7/h2-5,8H,1H3
• InChI Key： LRQMTYKKCQWXEN-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 206.0249
• Monoisotopic Mass: 188.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 94.83